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Compound of Interest

Compound Name: Cyclopentanecarbonitrile

Cat. No.: B127170

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a detailed overview of the key physical properties of
Cyclopentanecarbonitrile, including its boiling point and density. It also outlines standard
experimental methodologies for the determination of these properties.

Introduction to Cyclopentanecarbonitrile

Cyclopentanecarbonitrile, also known as cyanocyclopentane, is an alicyclic nitrile with the
chemical formula CeHoN.[1] It is a clear, colorless to faintly yellow liquid at room temperature.[2]
[3] This compound serves as a valuable substrate and reagent in various chemical syntheses.
For instance, it is utilized in investigations of the specific activity of nitrile and amide hydrolyzing
enzymes.[2][3] Understanding its physical properties is crucial for its application in research
and development, particularly in drug discovery and materials science, where it may be used
as a building block or solvent.

Physical Properties

The fundamental physical characteristics of Cyclopentanecarbonitrile are summarized in the
table below. These values are critical for predicting its behavior in different chemical
environments and for designing experimental and industrial processes.
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Property Value Conditions

Boiling Point 67-68 °C at 10 mm Hg[1][2][3][4]]5]
Density 0.912 g/mL at 25 °C[1][2][3][4]1[5]

Melting Point -76 °C

Refractive Index 1.441 at 20 °C (n20/D)[11[21[31[4]I5]
Molecular Weight 95.14 g/mol

The relatively high boiling point of nitriles, considering their molecular size, is attributed to
strong permanent dipole-dipole attractions and van der Waals dispersion forces between the
molecules, arising from the polar nature of the carbon-nitrogen triple bond.[6][7]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of liquid samples like Cyclopentanecarbonitrile.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of small quantities of a liquid.[8]

Methodology:

o Sample Preparation: A small volume (approximately 0.5 mL) of Cyclopentanecarbonitrile is
placed into a small test tube or a Durham tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
sample tube with its open end submerged in the liquid.

o Apparatus Assembly: The sample tube is attached to a thermometer, ensuring the sample is
level with the thermometer's bulb. This assembly is then secured in a Thiele tube containing
a high-boiling point oil (e.g., mineral oil), making sure the sample is immersed in the oil.
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Heating: The side arm of the Thiele tube is gently and consistently heated. This design
ensures uniform heat circulation within the oil bath.

Observation: As the temperature approaches the boiling point, a stream of bubbles will begin
to emerge from the open end of the capillary tube. Heating is continued until a continuous
and vigorous stream of bubbles is observed.

Boiling Point Reading: The heat source is then removed. The liquid will begin to cool, and the
stream of bubbles will slow down. The boiling point is the temperature at which the last
bubble emerges and the liquid just begins to enter the capillary tube. This temperature
corresponds to the point where the vapor pressure of the sample equals the external
atmospheric pressure.

Pressure Correction: The recorded boiling point should be noted along with the ambient
barometric pressure, as boiling points are pressure-dependent.
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Prepare sample in Durham tube

:

Insert inverted capillary tube

:

Attach tube to thermometer

:

Place assembly in Thiele tube

:

Heat side arm of Thiele tube

onitor temperature

Observe for continuous stream of bubbles

:

Remove heat source

ooling phase

Record temperature when liquid enters capillary
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Mass Measurement

Weigh empty pycnometer (m1)

:

Fill pycnometer with sample to mark

:

Weigh filled pycnometer (m2)

l Volume Measurement

Calculate sample mass

(m_sample = m2 - m1) Record calibrated volume of pycnometer (V_sample)

Calculate Density
(p = m_sample / V_sample)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclopentanecarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127170#physical-properties-of-
cyclopentanecarbonitrile-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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